Cas no 1361659-63-3 (6-(3,4,5-Trichlorophenyl)pyridine-2-methanol)

• Product Name: 6-(3,4,5-Trichlorophenyl)pyridine-2-methanol
• CAS No: 1361659-63-3
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4967215
• Update Time: 2025-05-20

6-(3,4,5-Trichlorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(3,4,5-Trichlorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H8Cl3NO/c13-9-4-7(5-10(14)12(9)15)11-3-1-2-8(6-17)16-11/h1-5,17H,6H2
• InChI Key： UJKXKVZZZULIRZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC=C(CO)N=1)Cl)Cl

Computed Properties

• Exact Mass: 286.967147 g/mol
• Monoisotopic Mass: 286.967147 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 33.1
• Molecular Weight: 288.6

Additional information on 6-(3,4,5-Trichlorophenyl)pyridine-2-methanol

Introduction to 6-(3,4,5-Trichlorophenyl)pyridine-2-methanol (CAS No. 1361659-63-3)

The compound 6-(3,4,5-Trichlorophenyl)pyridine-2-methanol, identified by the CAS registry number CAS No. 1361659-63-3, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic aromatic compounds, specifically pyridine derivatives, which are known for their versatile chemical properties and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 6-(3,4,5-Trichlorophenyl)pyridine-2-methanol consists of a pyridine ring substituted at the 2-position with a hydroxymethyl group (-CH₂OH) and at the 6-position with a trichlorophenyl group (C₆H₂Cl₃). The presence of the trichlorophenyl substituent introduces significant electronic and steric effects on the pyridine ring, which can influence its reactivity and biological activity. The hydroxymethyl group adds hydrophilic properties to the molecule, potentially enhancing its solubility in polar solvents and its ability to participate in hydrogen bonding interactions.

Recent studies have highlighted the importance of pyridine derivatives like 6-(3,4,5-Trichlorophenyl)pyridine-2-methanol in drug discovery and development. For instance, researchers have explored the potential of this compound as a lead molecule for anti-inflammatory and anti-cancer therapies due to its unique structural features and bioavailability profiles. The trichlorophenyl group has been shown to enhance the stability of the molecule under physiological conditions while maintaining its pharmacological activity.

In addition to its pharmaceutical applications, 6-(3,4,5-Trichlorophenyl)pyridine-2-methanol has also been investigated for its role in catalysis and materials science. Its ability to act as a ligand in transition metal complexes has made it a valuable tool in asymmetric catalysis and enantioselective synthesis. Recent advancements in green chemistry have further emphasized the importance of this compound as an environmentally friendly alternative to traditional catalysts.

The synthesis of CAS No. 1361659-63-3 involves a multi-step process that typically begins with the preparation of the trichlorophenol derivative followed by nucleophilic substitution or coupling reactions to introduce the pyridine ring and hydroxymethyl group. Researchers have optimized these steps to improve yield and purity while minimizing environmental impact.

From an environmental standpoint, understanding the fate and transport of 6-(3,4,5-Trichlorophenyl)pyridine-2-methanol in natural systems is crucial for assessing its potential risks to ecosystems. Studies have shown that this compound exhibits moderate persistence in aquatic environments due to its hydrophobic nature but can be effectively degraded under specific conditions such as UV light exposure or microbial action.

In conclusion, CAS No. 1361659-63-3, or 6-(3,4,5-Trichlorophenyl)pyridine-2-methanol, represents a promising compound with diverse applications across multiple disciplines. Its unique chemical properties make it an attractive candidate for further research into novel drug development strategies and sustainable chemical processes.